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Compound of Interest

Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural accuracy is paramount. This document provides essential guidance for the safe

handling and disposal of Desisopropylatrazine-d5, a deuterated metabolite of atrazine used

as an analytical standard. Adherence to these protocols is critical for protecting personnel and

maintaining the integrity of experimental data.

Hazard Identification and Personal Protective
Equipment (PPE)
Desisopropylatrazine and its analogs are classified as harmful if swallowed or inhaled.[1]

Therefore, appropriate personal protective equipment is mandatory to prevent exposure. The

recommended PPE includes:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[2]

Hand Protection: Use chemical-impermeable gloves.[2] Always inspect gloves before use

and dispose of contaminated gloves in accordance with laboratory procedures.

Body Protection: A lab coat or other suitable protective clothing is required.[2][3]

Respiratory Protection: If working with the solid form outside of a ventilated enclosure or if

exposure limits are exceeded, a full-face respirator may be necessary.[2]
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Operational Plan: From Receipt to Use
A systematic approach to handling Desisopropylatrazine-d5 will minimize risks and ensure

the stability of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the compound at room temperature in a dry, well-ventilated area.[1]

For long-term storage of solutions, refrigeration at 4°C or freezing at -20°C is often

recommended, depending on the solvent.[4] Always refer to the manufacturer's certificate of

analysis for specific storage conditions.

2. Preparation for Weighing:

Read the Safety Data Sheet (SDS) thoroughly before handling the chemical.[3]

Prepare your designated workspace in a chemical fume hood.[3][5]

Cover the work surface with absorbent, plastic-backed paper.[6]

Assemble all necessary equipment, including spatulas, weigh boats, and containers for

dissolution.

3. Weighing the Compound:

Perform all manipulations of the solid compound within a chemical fume hood to avoid

inhalation of dust.[3][5]

Use an analytical balance with a draft shield.

To weigh, place a weigh boat on the balance and tare it.

Carefully transfer the desired amount of Desisopropylatrazine-d5 to the weigh boat using a

clean spatula.
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Record the weight and securely close the primary container.

4. Solution Preparation:

Add the weighed Desisopropylatrazine-d5 to a volumetric flask.

Add a small amount of the appropriate solvent (e.g., methanol) to dissolve the solid.[4]

Once dissolved, dilute to the mark with the solvent.

Stopper the flask and mix thoroughly by inverting it several times.[4]

Transfer the solution to a properly labeled storage vial.

Disposal Plan
All waste containing Desisopropylatrazine-d5 must be treated as hazardous waste.

Solid Waste: Dispose of contaminated items such as weigh boats, gloves, and absorbent

paper in a designated hazardous waste container.

Liquid Waste: Collect all solutions containing Desisopropylatrazine-d5 in a sealed, properly

labeled hazardous waste container. Do not pour down the drain.

Final Disposal: Arrange for the disposal of all hazardous waste through a licensed and

certified waste disposal company, in accordance with local, state, and federal regulations.

Quantitative Data Summary
Parameter Value Source

Storage Temperature (Solid) Room Temperature [1]

Isotopic Enrichment 99 atom % D [1]

Molecular Weight 178.64 g/mol [1]
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The following diagram illustrates the key steps for the safe handling of Desisopropylatrazine-
d5.
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Click to download full resolution via product page

Caption: Workflow for safe handling of Desisopropylatrazine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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